Cas no 28247-14-5 (ethyl 1-cyanocyclopentane-1-carboxylate)
28247-14-5 structure
Product Name:ethyl 1-cyanocyclopentane-1-carboxylate
CAS No:28247-14-5
MF:C9H13NO2
MW:167.205022573471
MDL:MFCD00019291
CID:252413
PubChem ID:15688760
Update Time:2025-04-19
ethyl 1-cyanocyclopentane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 1-cyanocyclopentanecarboxylate
- ETHYL 1-CYANOCYCLOPENTANECARBOXYLATE1-CYANOCYCLOPENTANECARBOXYLIC ACID ETHYL ESTER
- 1-Cyan-cyclopentancarbonsaeure-aethylester
- 1-cyano-1-cyclopentanecarboxylic acid,ethyl ester
- 1-cyanocyclopentane-1-carboxylic acid ethyl ester
- 1-cyano-cyclopentanecarboxylic acid ethyl ester
- ethyl 1-(cyano)cyclopentane-1-carboxylate
- ethyl 1-cyanocyclopentane-1-carboxylate
- MFCD00019291
- SCHEMBL3523
- ethyl 1-(cyano)-cyclopentane-1-carboxylate
- A819385
- 28247-14-5
- VPWIERPHIAKPOH-UHFFFAOYSA-N
- DTXSID90576921
- F14044
- Z292948090
- 1-cyano-cyclopentane-1-carboxylic acid ethyl ester
- AKOS005172391
- Ethyl1-cyanocyclopentane-1-carboxylate
- AS-9718
- EN300-72315
- Cyclopentanecarboxylic acid, 1-cyano-, ethyl ester
- ALBB-010177
- STK506271
-
- MDL： MFCD00019291
- Inchi： 1S/C9H13NO2/c1-2-12-8(11)9(7-10)5-3-4-6-9/h2-6H2,1H3
- InChI Key： VPWIERPHIAKPOH-UHFFFAOYSA-N
- SMILES： O(CC)C(C1(C#N)CCCC1)=O
Computed Properties
- Exact Mass: 167.09500
- Monoisotopic Mass: 167.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- PSA: 50.09000
- LogP: 1.63348
ethyl 1-cyanocyclopentane-1-carboxylate Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
ethyl 1-cyanocyclopentane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 043044-25g |
Ethyl 1-Cyanocyclopentanecarboxylate |
28247-14-5 | 95% | 25g |
￡1225.00 | 2022-03-01 | |
| Chemenu | CM311688-5g |
Ethyl 1-cyanocyclopentane-1-carboxylate |
28247-14-5 | 95% | 5g |
$311 | 2021-06-15 | |
| Chemenu | CM311688-10g |
Ethyl 1-cyanocyclopentane-1-carboxylate |
28247-14-5 | 95% | 10g |
$483 | 2021-06-15 | |
| Chemenu | CM311688-25g |
Ethyl 1-cyanocyclopentane-1-carboxylate |
28247-14-5 | 95% | 25g |
$870 | 2021-06-15 | |
| Fluorochem | 043044-5g |
Ethyl 1-Cyanocyclopentanecarboxylate |
28247-14-5 | 95% | 5g |
￡438.00 | 2022-03-01 | |
| Fluorochem | 043044-1g |
Ethyl 1-Cyanocyclopentanecarboxylate |
28247-14-5 | 95% | 1g |
￡125.00 | 2022-03-01 | |
| Apollo Scientific | OR110743-1g |
Ethyl 1-cyanocyclopentanecarboxylate |
28247-14-5 | 1g |
£90.00 | 2025-02-19 | ||
| TRC | E926318-100mg |
Ethyl 1-cyanocyclopentane-1-carboxylate |
28247-14-5 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | E926318-250mg |
Ethyl 1-cyanocyclopentane-1-carboxylate |
28247-14-5 | 250mg |
$69.00 | 2023-05-18 | ||
| TRC | E926318-500mg |
Ethyl 1-cyanocyclopentane-1-carboxylate |
28247-14-5 | 500mg |
$98.00 | 2023-05-18 |
ethyl 1-cyanocyclopentane-1-carboxylate Related Literature
-
1. The conformational analysis of saturated heterocycles. Part XLIX. The conformation of ring NH-groups in piperazines, hexahydropyrimidines, tetrahydro-1,3-oxazines, and tetrahydro-1,3-thiazinesM. J. Cook,Richard A. Y. Jones,A. R. Katritzky,M. Moreno Ma?as,A. C. Richards,A. J. Sparrow,D. L. Trepanier J. Chem. Soc. Perkin Trans. 2 1973 325
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